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Compound of Interest

Compound Name: 5-Amino-2-bromophenol

Cat. No.: B183262

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 5-Amino-2-bromophenol (CAS
Number: 55120-56-4), a key chemical intermediate with significant potential in research and
drug development. This document details its chemical and physical properties, safety and
handling information, and provides insights into its synthesis. Furthermore, it explores the
broader context of bromophenol's biological activities, offering a foundation for its potential
applications in medicinal chemistry and signaling pathway research.

Chemical and Physical Properties

5-Amino-2-bromophenol is a substituted aromatic compound containing amino, bromo, and
hydroxyl functional groups. These features make it a versatile building block in organic
synthesis. A summary of its key properties is presented in Table 1.

Table 1: Physicochemical Properties of 5-Amino-2-bromophenol
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Property Value Source
CAS Number 55120-56-4 [1][2]
Molecular Formula CeHsBrNO [2][3]
Molecular Weight 188.02 g/mol [3]
Appearance Off-whij[e to light brown 3]
crystalline powder

Melting Point 102-106 °C [2]
Boiling Point 315.6£27.0 °C (Predicted) [2]
Density 1.832+0.06 g/cm3 (Predicted) [2]
pKa 8.79+0.10 (Predicted) [3]
Solubility Sparingly soluble in water [3]

Safety and Handling

Proper handling of 5-Amino-2-bromophenol is crucial to ensure laboratory safety. The
compound is classified as harmful if swallowed and may cause skin and eye irritation. Table 2
summarizes the key safety information.

Table 2: Safety Information for 5-Amino-2-bromophenol

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.chemicalbook.com/synthesis/2-amino-5-bromophenol.htm
https://pubchemlite.lcsb.uni.lu/e/compound/10130284
https://pubchemlite.lcsb.uni.lu/e/compound/10130284
https://pubchem.ncbi.nlm.nih.gov/compound/10130284
https://pubchem.ncbi.nlm.nih.gov/compound/10130284
https://pubchem.ncbi.nlm.nih.gov/compound/10130284
https://pubchemlite.lcsb.uni.lu/e/compound/10130284
https://pubchemlite.lcsb.uni.lu/e/compound/10130284
https://pubchemlite.lcsb.uni.lu/e/compound/10130284
https://pubchem.ncbi.nlm.nih.gov/compound/10130284
https://pubchem.ncbi.nlm.nih.gov/compound/10130284
https://www.benchchem.com/product/b183262?utm_src=pdf-body
https://www.benchchem.com/product/b183262?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Hazard Statement Precautionary Statement

H302: Harmful if swallowed P264: Wash skin thoroughly after handling.

o P270: Do not eat, drink or smoke when using
H315: Causes skin irritation )
this product.

) o P280: Wear protective gloves/ eye protection/
H319: Causes serious eye irritation ]
face protection.

P301+P312: IF SWALLOWED: Call a POISON

H335: May cause respiratory irritation .
CENTER or doctor/ physician if you feel unwell.

P302+P352: IF ON SKIN: Wash with plenty of

soap and water.

P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.

Experimental Protocols: Synthesis

While a specific, detailed synthesis protocol for 5-Amino-2-bromophenol is not readily
available in the searched literature, a reliable method can be inferred from the synthesis of its
isomer, 2-Amino-5-bromophenol. The key step involves the reduction of a nitro group to an
amino group.

A plausible synthetic route to 5-Amino-2-bromophenol would start from 2-bromo-5-
nitrophenol. The nitro group can be reduced to an amine using standard reducing agents such
as tin(ll) chloride in hydrochloric acid, or through catalytic hydrogenation.

Below is a generalized experimental workflow for such a transformation.
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Caption: Generalized workflow for the synthesis of 5-Amino-2-bromophenol.

Applications in Drug Development and Biological
Activity

While specific studies on the biological activity of 5-Amino-2-bromophenol are limited, the
broader class of bromophenols, particularly those isolated from marine algae, has
demonstrated a wide range of significant biological activities. These compounds are of great
interest to medicinal chemists and drug development professionals.

Potential Therapeutic Areas for Bromophenol Derivatives:

e Anticancer: Certain bromophenols have shown cytotoxic effects against various cancer cell
lines.

o Antidiabetic: Some derivatives have exhibited inhibitory activity against protein tyrosine
phosphatase 1B (PTP1B), a key enzyme in the insulin signaling pathway.

» Antioxidant: The phenolic hydroxyl group in these compounds can act as a radical
scavenger, conferring antioxidant properties.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b183262?utm_src=pdf-body-img
https://www.benchchem.com/product/b183262?utm_src=pdf-body
https://www.benchchem.com/product/b183262?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Antimicrobial: Bromophenols have also been reported to possess antibacterial and antifungal
activities.

The presence of reactive amino, bromo, and hydroxyl groups on the 5-Amino-2-bromophenol
scaffold makes it an attractive starting material for the synthesis of novel drug candidates.
These functional groups can be readily modified to generate a library of derivatives for
biological screening.

The general mechanism of action for many phenolic compounds involves the modulation of
cellular signaling pathways through various mechanisms, including enzyme inhibition and
antioxidant activity.
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Caption: Potential signaling pathways modulated by bromophenol derivatives.
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Conclusion

5-Amino-2-bromophenol is a valuable chemical intermediate with considerable potential for
applications in medicinal chemistry and materials science. Its versatile structure allows for the
synthesis of a diverse range of derivatives. While direct biological data for this specific isomer
is currently limited, the established bioactivities of the broader bromophenol class provide a
strong rationale for its exploration in drug discovery programs. Further research into the
synthesis of novel derivatives and their subsequent biological evaluation is warranted to fully
unlock the therapeutic potential of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b183262?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

